Cas no 1806589-55-8 (2-(Difluoromethoxy)-6-(3-ethoxy-3-oxopropyl)mandelic acid)

• Product Name: 2-(Difluoromethoxy)-6-(3-ethoxy-3-oxopropyl)mandelic acid
• CAS No: 1806589-55-8
• MF: C₁₄H₁₆F₂O₆
• MW: 318.270051956177
• CID: 4941530
• Update Time: 2025-05-25

2-(Difluoromethoxy)-6-(3-ethoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-6-(3-ethoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C14H16F2O6/c1-2-21-10(17)7-6-8-4-3-5-9(22-14(15)16)11(8)12(18)13(19)20/h3-5,12,14,18H,2,6-7H2,1H3,(H,19,20)
• InChI Key： STKUMGLOADJOBA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(CCC(=O)OCC)=C1C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 376
• XLogP3: 2.2
• Topological Polar Surface Area: 93.1

Additional information on 2-(Difluoromethoxy)-6-(3-ethoxy-3-oxopropyl)mandelic acid

2-(Difluoromethoxy)-6-(3-ethoxy-3-oxopropyl)mandelic Acid: A Comprehensive Overview

2-(Difluoromethoxy)-6-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806589-55-8) is a highly specialized organic compound with significant potential in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound belongs to the class of mandelic acids, which are derivatives of α-hydroxybenzoic acid, and it incorporates two key functional groups: a difluoromethoxy substituent and a 3-ethoxy-3-oxopropyl group. The combination of these groups imparts unique chemical and physical properties to the molecule, making it a subject of intense research interest.

The difluoromethoxy group attached at the 2-position of the benzene ring introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. This group is particularly significant in modulating the electronic environment of the molecule, thereby affecting its interaction with biological systems or other chemical entities. On the other hand, the 3-ethoxy-3-oxopropyl group at the 6-position introduces a ketone functionality along with an ethoxy substituent. This arrangement not only enhances the molecule's solubility but also provides sites for further chemical modifications, such as esterifications or reductions.

Recent studies have highlighted the potential of 2-(difluoromethoxy)-6-(3-ethoxy-3-oxopropyl)mandelic acid in drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cellular signaling pathways. The presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Its ability to interact with plant metabolic pathways has been explored in several studies aimed at improving crop yield and resistance to environmental stressors. A team of scientists from *Plant Biotechnology Journal* reported that analogs of this compound can enhance photosynthetic efficiency in rice plants under high-light conditions. This finding underscores its potential as a lead compound for developing eco-friendly agricultural solutions.

The synthesis of 2-(difluoromethoxy)-6-(3-ethoxy-3-oxopropyl)mandelic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the installation of the difluoromethoxy group via nucleophilic aromatic substitution and the introduction of the 3-ethoxy-3-oxopropyl group through alkylation reactions. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher enantiomeric excesses (ee) in these reactions, which is crucial for producing chiral compounds with specific biological activities.

From a structural standpoint, mandelic acid derivatives like this compound are known for their versatility in forming hydrogen bonds due to their hydroxyl and carboxylic acid functionalities. This property makes them ideal candidates for exploring supramolecular chemistry applications, such as self-assembling structures or molecular recognition systems. A study published in *Chemical Communications* demonstrated that this compound can form stable supramolecular networks with complementary molecules under specific conditions.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of 2-(difluoromethoxy)-6-(3-ethoxy-3-oxopropyl)mandelic acid. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and charge distribution patterns. These findings have been instrumental in predicting its reactivity towards various nucleophiles and electrophiles under different reaction conditions.

In conclusion, 2-(difluoromethoxy)-6-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806589-55–8) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structural features and tunable chemical properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery, agrochemical development, and materials science. As ongoing research continues to uncover new aspects of its potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.